Cas no 389122-86-5 (1H-Indole,3-ethynyl-1-(phenylsulfonyl)-)

• Product Name: 1H-Indole,3-ethynyl-1-(phenylsulfonyl)-
• CAS No: 389122-86-5
• MF: C₁₆H₁₁NO₂S
• MW: 281.329042673111
• CID: 298965
• PubChem ID: 16743975
• Update Time: 2025-04-19

1H-Indole,3-ethynyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,3-ethynyl-1-(phenylsulfonyl)-
• 1-BENZENESULFONYL-3-ETHYNYL-1H-INDOLE
• 3-ethynyl-1-(phenylsulfonyl)indole
• AG-F-37284
• AGN-PC-0158S9
• CTK4I0646
• 389122-86-5
• 1-(Benzenesulfonyl)-3-ethynyl-1H-indole
• DTXSID00587760

• Inchi： 1S/C16H11NO2S/c1-2-13-12-17(16-11-7-6-10-15(13)16)20(18,19)14-8-4-3-5-9-14/h1,3-12H
• InChI Key： AUFFJEVKDNQDKL-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=C(C#C)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 281.05113
• Monoisotopic Mass: 281.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 486°C at 760 mmHg
• Flash Point: 247.7°C
• Refractive Index: 1.616
• PSA: 39.07